2-(6-ethyl-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[6-ethyl-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C28H26N2O3/c1-4-20-9-14-25-23(15-20)28(33)24(27(32)21-10-5-18(2)6-11-21)16-30(25)17-26(31)29-22-12-7-19(3)8-13-22/h5-16H,4,17H2,1-3H3,(H,29,31)
• InChI Key: PREFNSDTHKGAMB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)C)CC(=O)NC4=CC=C(C=C4)C
• Molecular Formula: C28H26N2O3
• Molecular Weight: 438.5 g/mol

Description

2-(6-ethyl-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(p-tolyl)acetamide, also known as EMA401, is a chemical compound that has been extensively studied for its potential therapeutic applications. EMA401 belongs to the class of quinoline carboxamides and has been shown to exhibit analgesic and anti-inflammatory effects.

Scientific Research Applications

Antioxidant Activity of Quinoline Derivatives

Quinoline derivatives have been studied for their potential antioxidant activity. For example, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and shown to exhibit significant antioxidant activity. This is determined through various in vitro assays like 1,1‑diphenyl‑2‑picrylhydrazyl (DPPH), 2,2'‑azino‑bis(3‑ethylbenzothiazoline‑6‑sulphonic acid (ABTS), and ferric reducing antioxidant power (FRAP) assays (Chkirate et al., 2019).

Antimicrobial Activity

Synthesis and characterization of new quinazolines as potential antimicrobial agents have been explored. These compounds demonstrate activity against various microbial strains, indicating the potential for quinoline derivatives to serve as bases for developing new antimicrobial agents (Desai, Shihora, & Moradia, 2007).

Synthesis of Quinoline Derivatives

The facile synthesis of novel unsymmetrical N-(4-oxo-2-phenyl-3(4H)-quinazolinoyl)-N-(aryl)acetamidines showcases the chemical versatility and potential for further application of quinoline derivatives in medicinal chemistry and other scientific research fields (Khan et al., 2010).

Structural and Synthetic Insights

Research on the cyclocondensation of isatoic anhydride with ethyl acetoacetate for the preparation of ethyl 4-hydroxy-2-methylquinoline-3-carboxylate derivatives contributes to the knowledge base on synthesizing structurally diverse quinoline compounds, which could be pivotal in various research and development areas (Jentsch et al., 2018).